Cas no 477546-44-4 (4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide)

4-Benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide is a specialized organic compound featuring a benzoyl-substituted benzamide core linked to a 5-methyl-1,2-oxazol-3-yl moiety. This structure imparts unique reactivity and potential applications in medicinal chemistry and material science. The benzoyl group enhances electrophilic character, while the oxazole ring contributes to heterocyclic stability and bioactivity. The compound's well-defined molecular architecture makes it suitable for use as an intermediate in synthesizing pharmacologically active molecules or functional materials. Its high purity and structural specificity ensure reproducibility in research and development applications. The presence of both amide and oxazole functionalities offers versatility for further derivatization, supporting its utility in targeted synthetic pathways.

4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide structure

477546-44-4 structure

Product Name:4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide

CAS No:477546-44-4

MF:C₁₈H₁₄N₂O₃

MW:306.315364360809

CID:6551436

Update Time:2025-11-06

4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- 4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide
- 4-benzoyl-N-(5-methylisoxazol-3-yl)benzamide
- Benzamide, 4-benzoyl-N-(5-methyl-3-isoxazolyl)-
- Inchi： 1S/C18H14N2O3/c1-12-11-16(20-23-12)19-18(22)15-9-7-14(8-10-15)17(21)13-5-3-2-4-6-13/h2-11H,1H3,(H,19,20,22)
- InChI Key： JUPQBEGHWBFRCW-UHFFFAOYSA-N
- SMILES： C(NC1C=C(C)ON=1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Experimental Properties

Density: 1.283±0.06 g/cm3(Predicted)
Boiling Point: 437.5±40.0 °C(Predicted)
pka: 11.20±0.70(Predicted)

4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0866-0272-2μmol	4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide	477546-44-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0866-0272-5μmol	4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide	477546-44-4	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0866-0272-10μmol	4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide	477546-44-4	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0866-0272-20μmol	4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide	477546-44-4	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0866-0272-1mg	4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide	477546-44-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0866-0272-2mg	4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide	477546-44-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0866-0272-3mg	4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide	477546-44-4	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0866-0272-4mg	4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide	477546-44-4	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0866-0272-5mg	4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide	477546-44-4	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0866-0272-10mg	4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide	477546-44-4	90%+	10mg	$79.0	2023-05-17

4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide Related Literature

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Additional information on 4-benzoyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide

4-Benzoil-N-(5-Methyl-1,2-Oxazol-3-Yl)Benzamide (CAS No. 477546-44-4): A Comprehensive Overview

Introduction to 4-Benzoil-N-(5-Methyl-1,2-Oxazol-3-Yl)Benzamide

4-Benzoil-N-(5-Methyl-1,2-Oxazol-3-Yl)Benzamide, also known by its CAS registry number CAS No. 477546-44-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzamides, which are widely studied for their potential applications in drug development and material science. The molecule's structure features a benzoyl group attached to a benzamide moiety, with a substituted oxazole ring at the nitrogen position. This unique combination of functional groups makes it a promising candidate for various research and industrial applications.

Structural Analysis and Synthesis

The synthesis of CAS No. 477546-44-4 involves a series of well-defined organic reactions, including nucleophilic substitution and condensation processes. The oxazole ring is a key structural element in this compound, contributing to its stability and reactivity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. These improvements are critical for scaling up production for potential commercial applications.

Pharmacological Properties and Applications

Emerging research highlights the potential of CAS No. 477546-44-4 as a bioactive compound with promising pharmacological properties. Studies conducted in vitro have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Additionally, this compound has shown selectivity towards specific receptor systems, making it a valuable tool in drug discovery efforts.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of CAS No. 477546-44-4 is crucial for its responsible use. Recent eco-toxicological studies have evaluated its biodegradability and potential toxicity to aquatic organisms. These findings underscore the importance of implementing sustainable practices during synthesis and handling to minimize environmental risks.

Conclusion and Future Directions

In conclusion, CAS No. 477546-44-